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Compound of Interest

Diethylphosphoramidous
dichloride

Cat. No.: B086145

Compound Name:

This guide provides essential safety and logistical information for the proper disposal of
Diethylphosphoramidous dichloride (CAS No: 1069-08-5), ensuring the safety of laboratory
personnel and compliance with regulations. The following procedures are designed for
researchers, scientists, and drug development professionals.

Immediate Safety Precautions & Handling

Before beginning any disposal procedure, it is critical to understand the hazards associated
with Diethylphosphoramidous dichloride. This substance is a corrosive and combustible
liquid that reacts violently with water, liberating toxic gases.[1][2][3] It causes severe skin burns
and eye damage.[4][5]

Required Personal Protective Equipment (PPE):

o Eye Protection: Face shield and safety glasses approved under appropriate government
standards (e.g., NIOSH in the US or EN 166 in the EU).[2]

o Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to
use.[2]

» Body Protection: Wear protective clothing.[1][3] Contaminated clothing should be removed
immediately and washed before reuse.[1][3]
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o Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[2] If necessary, use a respirator with a suitable filter (e.g., type ABEK (EN14387)).[6]

Handling & Storage:

Do not breathe vapors or mist.[1][7]

Avoid all contact with skin, eyes, and clothing.[2][7]

Handle under an inert gas like nitrogen and protect from moisture at all times.[1][7]
Keep the substance away from heat, sparks, open flames, and other ignition sources.[5][7]
Store in a tightly closed container in a dry, cool (2-8°C), and well-ventilated area.[1][7]

The storage area should be locked up or accessible only to authorized personnel.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative and physical properties of

Diethylphosphoramidous dichloride.

Property

Value

CAS Number

1069-08-5[2][7][8]

Molecular Formula

CaH10CI2NP[2][3][4][8]

Molecular Weight 174.01 g/mol [4][8]

Appearance Clear colorless to light yellow liquid[3][8]
Boiling Point 179 °C (lit.)[2]

Density 1.196 g/mL at 25 °C (lit.)

Flash Point 83 °C/181.4 °F (closed cup)[2]

Storage Temperature 2-8°C[6]
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Step-by-Step Disposal Procedure

Disposal of Diethylphosphoramidous dichloride and its contaminated materials must be
handled as hazardous waste.

Step 1: Preparation for Disposal
e Ensure all required PPE is worn correctly.
o Work within a certified chemical fume hood.

» Have spill control materials (e.g., sand, silica gel, acid binder) readily available.[7][9] Do not
use water.[1][7]

Step 2: Managing Spills and Leaks
o Evacuate: Keep non-essential personnel away from the spill area.[2][9]
» Containment: Prevent the spill from entering drains.[2][7]

e Absorb: Soak up the spill with an inert, dry absorbent material such as sand, earth, or silica
gel.[7][9]

o Collection: Carefully sweep or shovel the absorbed material into a suitable, sealable, and
properly labeled container for hazardous waste.[2][7] Do not add water to the spill or the
container.[1][7]

Step 3: Disposing of Unused or Waste Product

» Do Not Dispose Down the Drain: Under no circumstances should this chemical be disposed
of in the sewer system.[2][7]

o Containerize Waste: Place surplus Diethylphosphoramidous dichloride or contaminated
materials (e.g., absorbent from a spill, contaminated labware) into a designated, tightly
sealed, and clearly labeled hazardous waste container.

o Contact Professionals: The primary and recommended method of disposal is to contact a
licensed professional waste disposal service.[2] Offer surplus and non-recyclable solutions to
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a licensed disposal company.[2]

 Incineration: As an alternative, the material may be burned in a chemical incinerator
equipped with an afterburner and scrubber, but this must be done by a licensed facility.[9]

Step 4: Decontamination

e Thoroughly decontaminate any tools or surfaces that came into contact with the chemical
using appropriate procedures that do not involve water initially.

e Wash hands and any exposed skin thoroughly after handling.[1][2]

Emergency First Aid Procedures

In case of exposure, seek immediate medical attention.[1][7][10]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration.[1][2][10]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin area with plenty of water/shower.[1][7][10]

e In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[1][2][7]

« |If Swallowed: Rinse mouth with water. DO NOT induce vomiting.[1][7][10]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of
Diethylphosphoramidous dichloride.
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Caption: Workflow for the safe handling and disposal of Diethylphosphoramidous dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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